(5-methylpyrazolo[1,5-a]pyrimidin-7-yl){2-[(4-methyl-2-pyridinyl)amino]ethyl}amine

• IUPAC Name: N-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-N'-(4-methylpyridin-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C15H18N6/c1-11-3-5-16-13(9-11)17-7-8-18-15-10-12(2)20-14-4-6-19-21(14)15/h3-6,9-10,18H,7-8H2,1-2H3,(H,16,17)
• InChI Key: VBJOJQQMIKZCIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NCCNC2=CC(=NC3=CC=NN32)C
• Molecular Formula: C15H18N6
• Molecular Weight: 282.34 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry. They have attracted a great deal of attention in material science recently due to their significant photophysical properties.

Synthesis Analysis

Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ of 19a–l.

Mechanism of Action

While the mechanism of action for this specific compound is not available, pyrazolo[1,5-a]pyrimidines have shown anticancer potential and enzymatic inhibitory activity.

Future Directions

The future directions in the field of pyrazolo[1,5-a]pyrimidines research could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.